Cas no 933705-18-1 (2-[2-(Methylsulfonyl)phenyl]ethylamine)

• Product Name: 2-[2-(Methylsulfonyl)phenyl]ethylamine
• CAS No: 933705-18-1
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• MDL: MFCD13190319
• CID: 2083881
• Update Time: 2025-11-03

2-[2-(Methylsulfonyl)phenyl]ethylamine Chemical and Physical Properties

Names and Identifiers

• 2-[2-(Methylsulfonyl)phenyl]ethylamine
• 2-(2-methylsulfonylphenyl)ethanamine
• 2-(methylsulfonyl)Benzeneethanamine
• 2-(2-(METHYLSULFONYL)PHENYL)ETHANAMINE
• 2-(2-METHANESULFONYLPHENYL)ETHAN-1-AMINE
• 5168AJ
• TRA0038836
• AB70196
• SY028986

• MDL： MFCD13190319
• Inchi： 1S/C9H13NO2S/c1-13(11,12)9-5-3-2-4-8(9)6-7-10/h2-5H,6-7,10H2,1H3
• InChI Key： KZCCTNYYIOIHOP-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=CC=1CCN)(=O)=O

Computed Properties

• Exact Mass: 199.06700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 243
• Topological Polar Surface Area: 68.5

Experimental Properties

• PSA: 68.54000
• LogP: 2.37240

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 2-[2-(Methylsulfonyl)phenyl]ethylamine

2-[2-(Methylsulfonyl)phenyl]ethylamine: A Comprehensive Overview

2-[2-(Methylsulfonyl)phenyl]ethylamine, also known by its CAS number 933705-18-1, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a methylsulfonyl group attached to a phenyl ring and an ethylamine moiety. The combination of these functional groups imparts the compound with distinct chemical properties, making it a valuable building block in organic synthesis.

The methylsulfonyl group (SO₂CH₃) is a strong electron-withdrawing group, which significantly influences the electronic properties of the aromatic ring. This group enhances the reactivity of the phenyl ring towards electrophilic substitution reactions, making it an ideal substrate for further functionalization. The ethylamine group (CH₂CH₂NH₂), on the other hand, introduces nucleophilic character to the molecule, enabling it to participate in various nucleophilic reactions. The interplay of these functional groups makes 2-[2-(Methylsulfonyl)phenyl]ethylamine a highly reactive compound with diverse synthetic applications.

Recent studies have highlighted the potential of 2-[2-(Methylsulfonyl)phenyl]ethylamine in drug discovery. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. The methylsulfonyl group has been shown to enhance the bioavailability and stability of such compounds, making them more effective in targeting specific biological pathways.

In addition to its pharmaceutical applications, 2-[2-(Methylsulfonyl)phenyl]ethylamine has found utility in agrochemical research. Its ability to act as a chiral auxiliary in asymmetric synthesis has been leveraged to develop enantioselective catalysts for agricultural chemicals. This has opened new avenues for the production of high-value agrochemicals with improved efficacy and reduced environmental impact.

The synthesis of 2-[2-(Methylsulfonyl)phenyl]ethylamine typically involves a multi-step process that begins with the preparation of the methylsulfonylated phenol derivative. This is followed by nucleophilic substitution or coupling reactions to introduce the ethylamine group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation.

From a structural perspective, 2-[2-(Methylsulfonyl)phenyl]ethylamine exhibits interesting photophysical properties due to its conjugated system. These properties have been exploited in materials science for applications such as light-emitting diodes (LEDs) and sensors. Ongoing research is focused on optimizing these properties to develop next-generation electronic materials with enhanced performance.

In conclusion, 2-[2-(Methylsulfonyl)phenyl]ethylamine (CAS No: 933705-18-1) is a multifaceted compound with wide-ranging applications across various industries. Its unique chemical structure and reactivity make it an invaluable tool in organic synthesis, while recent research continues to uncover new potential uses in drug discovery and materials science. As advancements in synthetic methodologies and application development progress, this compound is poised to play an even more significant role in shaping future innovations.